Cas no 2639410-82-3 (Tert-butyl 3-aminoquinoxaline-2-carboxylate)

Tert-butyl 3-aminoquinoxaline-2-carboxylate is a versatile quinoxaline derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butyl ester group enhances stability and solubility, facilitating handling and purification processes. The amino functionality at the 3-position allows for further functionalization, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in the development of biologically active molecules, including potential drug candidates targeting various therapeutic areas. Its well-defined reactivity profile and compatibility with standard synthetic methodologies contribute to its utility in medicinal chemistry and material science applications. The product is typically supplied with high purity to ensure consistent performance in downstream reactions.
Tert-butyl 3-aminoquinoxaline-2-carboxylate structure
2639410-82-3 structure
Product Name:Tert-butyl 3-aminoquinoxaline-2-carboxylate
CAS No:2639410-82-3
MF:C13H15N3O2
MW:245.277102708817
CID:5640883
PubChem ID:165899837
Update Time:2025-10-30

Tert-butyl 3-aminoquinoxaline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-aminoquinoxaline-2-carboxylate
    • EN300-28229667
    • 2639410-82-3
    • Tert-butyl 3-aminoquinoxaline-2-carboxylate
    • Inchi: 1S/C13H15N3O2/c1-13(2,3)18-12(17)10-11(14)16-9-7-5-4-6-8(9)15-10/h4-7H,1-3H3,(H2,14,16)
    • InChI Key: JHTYJHJDHFOLDO-UHFFFAOYSA-N
    • SMILES: O(C(C1C(N)=NC2C=CC=CC=2N=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 245.116426730g/mol
  • Monoisotopic Mass: 245.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 78.1Ų

Tert-butyl 3-aminoquinoxaline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28229667-1g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3
1g
$1343.0 2023-09-09
Enamine
EN300-28229667-5g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3
5g
$3894.0 2023-09-09
Enamine
EN300-28229667-10g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3
10g
$5774.0 2023-09-09
Enamine
EN300-28229667-0.05g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3 95.0%
0.05g
$1129.0 2025-03-19
Enamine
EN300-28229667-0.1g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3 95.0%
0.1g
$1183.0 2025-03-19
Enamine
EN300-28229667-0.25g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3 95.0%
0.25g
$1235.0 2025-03-19
Enamine
EN300-28229667-0.5g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3 95.0%
0.5g
$1289.0 2025-03-19
Enamine
EN300-28229667-1.0g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3 95.0%
1.0g
$1343.0 2025-03-19
Enamine
EN300-28229667-2.5g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3 95.0%
2.5g
$2631.0 2025-03-19
Enamine
EN300-28229667-5.0g
tert-butyl 3-aminoquinoxaline-2-carboxylate
2639410-82-3 95.0%
5.0g
$3894.0 2025-03-19

Additional information on Tert-butyl 3-aminoquinoxaline-2-carboxylate

Tert-butyl 3-aminoquinoxaline-2-carboxylate (CAS No. 2639410-82-3): A Key Intermediate in Modern Pharmaceutical Research

Tert-butyl 3-aminoquinoxaline-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639410-82-3, is a versatile and highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, featuring a quinoxaline core substituted with an amino group at the 3-position and a tert-butyl ester at the 2-position, has garnered significant attention due to its utility in the synthesis of biologically active molecules. The structural motif of quinoxaline, combined with the reactivity of the amino and ester functionalities, makes this compound a pivotal building block for the development of novel therapeutic agents.

The significance of Tert-butyl 3-aminoquinoxaline-2-carboxylate lies in its role as a precursor for various pharmacophores. Quinoxaline derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of an amino group at the 3-position enhances the compound's ability to engage with biological targets, while the tert-butyl ester provides a handle for further chemical modifications, such as hydrolysis to yield a free amine or coupling reactions to form more complex structures.

In recent years, there has been a surge in research focused on developing new drugs targeting complex diseases. Among these, cancer remains one of the most challenging areas. The quinoxaline scaffold has been extensively studied for its potential in oncology due to its ability to inhibit key enzymes and pathways involved in tumor growth and progression. For instance, studies have demonstrated that certain quinoxaline derivatives exhibit potent activity against kinases, which are critical targets in cancer therapy. Tert-butyl 3-aminoquinoxaline-2-carboxylate serves as a crucial intermediate in synthesizing these derivatives, enabling researchers to fine-tune their structures for optimal biological activity.

Moreover, the pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in drug design. The flexibility offered by the amino and ester groups in Tert-butyl 3-aminoquinoxaline-2-carboxylate allows for extensive molecular diversification, facilitating the exploration of SAR. By systematically modifying these functional groups, chemists can identify lead compounds with enhanced efficacy and reduced toxicity. This approach has been instrumental in the development of next-generation therapeutics that address unmet medical needs.

The synthetic utility of Tert-butyl 3-aminoquinoxaline-2-carboxylate extends beyond oncology. Researchers have also explored its applications in antimicrobial and antiviral drug discovery. Quinoxaline derivatives have shown promising activity against resistant bacterial strains and viral pathogens, making them attractive candidates for novel treatments. The ability to functionalize the core quinoxaline structure allows for the creation of molecules that can disrupt essential processes in microorganisms without harming host cells. This has opened up new avenues for combating infectious diseases that pose significant challenges to global health.

Recent advancements in synthetic methodologies have further enhanced the accessibility and efficiency of working with Tert-butyl 3-aminoquinoxaline-2-carboxylate. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the construction of complex quinoxaline derivatives with high precision and yield. These innovations have not only accelerated drug discovery but also reduced costs associated with producing high-quality intermediates like this one. As a result, pharmaceutical companies and academic institutions can now explore more ambitious projects with greater confidence.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling and virtual screening techniques have become indispensable tools for predicting the binding affinity and pharmacokinetic properties of potential drugs. By integrating these computational methods with experimental data, researchers can rapidly identify promising candidates for further development. Tert-butyl 3-aminoquinoxaline-2-carboxylate, with its well-defined structure and reactivity, serves as an excellent starting point for such integrative approaches.

In conclusion, Tert-butyl 3-aminoquinoxaline-2-carboxylate (CAS No. 2639410-82-3) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and synthetic versatility make it indispensable for developing novel therapeutic agents across multiple therapeutic areas. As research continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts, contributing to advancements that improve human health worldwide.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd